Cas no 351458-31-6 (1,2-Benzenediamine, 3-(methylthio)-)

• Product Name: 1,2-Benzenediamine, 3-(methylthio)-
• CAS No: 351458-31-6
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 302936
• PubChem ID: 11491969
• Update Time: 2025-04-19

1,2-Benzenediamine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 3-(methylthio)-
• 3-Methylthio-1,2-benzenediamine
• 3-methylsulfanylbenzene-1,2-diamine
• SCHEMBL5515841
• SB76521
• 351458-31-6
• 3-(methylthio)benzene-1,2-diamine

• Inchi： 1S/C7H10N2S/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,8-9H2,1H3
• InChI Key： MAODRSNVSCQCBQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C(C=1N)N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.3Ų